2-{[3-({[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}methyl)benzyl]sulfanyl}-N-(2-methoxyphenyl)acetamide

• Molecular Formula: C26H28N2O4S2
• Molecular Weight: 496.6 g/mol
• IUPAC Name: 2-[[3-[[2-(2-methoxyanilino)-2-oxoethyl]sulfanylmethyl]phenyl]methylsulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C26H28N2O4S2/c1-31-23-12-5-3-10-21(23)27-25(29)17-33-15-19-8-7-9-20(14-19)16-34-18-26(30)28-22-11-4-6-13-24(22)32-2/h3-14H,15-18H2,1-2H3,(H,27,29)(H,28,30)
• InChI Key: RWURWEVBMRDAIQ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)CSCC2=CC(=CC=C2)CSCC(=O)NC3=CC=CC=C3OC

Description

2-{[3-({[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}methyl)benzyl]sulfanyl}-N-(2-methoxyphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound is a member of the thiosemicarbazone family, which is known for its diverse pharmacological activities. In

Mechanism of Action

The mechanism of action of 2-{[3-({[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}methyl)benzyl]sulfanyl}-N-(2-methoxyphenyl)acetamide is not fully understood. However, it has been proposed that this compound inhibits the activity of enzymes involved in DNA synthesis and repair, leading to the inhibition of cell growth and induction of apoptosis. Additionally, this compound has been found to inhibit the activity of viral proteases, leading to the inhibition of viral replication.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[3-({[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}methyl)benzyl]sulfanyl}-N-(2-methoxyphenyl)acetamide have been explored in various studies. In vitro studies have shown that this compound can induce apoptosis in cancer cells and inhibit the replication of viruses such as HIV and hepatitis C virus. In animal studies, this compound has been found to exhibit antifungal activity against Candida albicans. However, the exact biochemical and physiological effects of this compound are still being explored.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[3-({[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}methyl)benzyl]sulfanyl}-N-(2-methoxyphenyl)acetamide in lab experiments include its diverse pharmacological activities and potential therapeutic properties. However, the limitations of using this compound in lab experiments include its limited solubility in water and the need for specialized equipment and expertise for its synthesis.

Future Directions

For research on 2-{[3-({[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}methyl)benzyl]sulfanyl}-N-(2-methoxyphenyl)acetamide include exploring its potential therapeutic properties in various diseases such as cancer, viral infections, and fungal infections. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects. Furthermore, the optimization of the synthesis method of this compound to improve its yield and purity is also an area for future research.

Synthesis Methods

The synthesis of 2-{[3-({[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}methyl)benzyl]sulfanyl}-N-(2-methoxyphenyl)acetamide involves the reaction of 2-(2-methoxyanilino) ethanethiol with 3-(chloromethyl) benzaldehyde in the presence of sodium hydroxide. The resulting product is then reacted with 2-(2-methoxyphenyl) acetic acid in the presence of thionyl chloride to obtain the final product. The synthesis method of this compound has been optimized to improve the yield and purity of the product.

Scientific Research Applications

The potential therapeutic properties of 2-{[3-({[2-(2-methoxyanilino)-2-oxoethyl]sulfanyl}methyl)benzyl]sulfanyl}-N-(2-methoxyphenyl)acetamide have been explored in various scientific research studies. This compound has been found to exhibit anticancer, antiviral, and antifungal activities. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been found to inhibit the replication of viruses such as HIV and hepatitis C virus. In animal studies, this compound has been found to exhibit antifungal activity against Candida albicans.